Cas no 1225689-48-4 (5-(o-Tolyl)picolinic acid)

• Product Name: 5-(o-Tolyl)picolinic acid
• CAS No: 1225689-48-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1036847
• PubChem ID: 50998546
• Update Time: 2025-04-20

5-(o-Tolyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(o-Tolyl)picolinic acid
• 5-(2-methylphenyl)pyridine-2-carboxylic acid
• AKOS012257288
• 5-(2-Methylphenyl)-picolinic acid
• MFCD16308578
• 5-(2-Methylphenyl)picolinic acid, 95%
• DTXSID20679297
• 5-(2-Methylphenyl)picolinic acid
• 1225689-48-4
• 5-(o-Tolyl)picolinicacid

• MDL： MFCD16308578
• Inchi： 1S/C13H11NO2/c1-9-4-2-3-5-11(9)10-6-7-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： WTNCQGKPHBZRCA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 213.079
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.7